Cas no 1279067-12-7 (3-(2-Aminoethyl)benzene-1-sulfonyl chloride)

• Product Name: 3-(2-Aminoethyl)benzene-1-sulfonyl chloride
• CAS No: 1279067-12-7
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 5774050
• PubChem ID: 165985222
• Update Time: 2025-06-08

3-(2-Aminoethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-28332752
• 3-(2-aminoethyl)benzene-1-sulfonyl chloride
• 1279067-12-7
• 3-(2-Aminoethyl)benzene-1-sulfonyl chloride

• Inchi： 1S/C8H10ClNO2S/c9-13(11,12)8-3-1-2-7(6-8)4-5-10/h1-3,6H,4-5,10H2
• InChI Key： JRNNFDXDQNAVGA-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)CCN)(=O)=O

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(2-Aminoethyl)benzene-1-sulfonyl chloride

Introduction to 3-(2-Aminoethyl)benzene-1-sulfonyl chloride (CAS No. 1279067-12-7) and Its Recent Applications in Chemical Biology

3-(2-Aminoethyl)benzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1279067-12-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzene ring substituted with a sulfonyl chloride group at the 1-position and an aminoethyl chain at the 2-position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of 3-(2-Aminoethyl)benzene-1-sulfonyl chloride combines the versatility of aromatic sulfonyl chlorides with the functional reactivity of aminoethyl groups. This dual functionality allows for diverse chemical modifications, making it a versatile building block in drug discovery and molecular probe development. The sulfonyl chloride moiety is particularly useful for introducing sulfonamide linkages, which are prevalent in many therapeutic agents, while the aminoethyl group provides opportunities for further derivatization, including coupling with carboxylic acids via amide bond formation.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their broad spectrum of biological activities. 3-(2-Aminoethyl)benzene-1-sulfonyl chloride has emerged as a key intermediate in this context, facilitating the synthesis of sulfonamides with tailored properties for specific biological targets. For instance, studies have demonstrated its utility in generating sulfonamides that exhibit inhibitory effects on enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are implicated in various diseases, including cancer and infectious disorders.

One of the most compelling applications of 3-(2-Aminoethyl)benzene-1-sulfonyl chloride lies in its role as a precursor for designing small-molecule inhibitors targeting protein-protein interactions (PPIs). Sulfonamides have been widely explored as PPI modulators due to their ability to disrupt critical intermolecular interactions. The introduction of the aminoethyl group enhances the solubility and bioavailability of these sulfonamide derivatives, making them more suitable for in vivo studies. Recent advancements in computational chemistry have further accelerated the design of such inhibitors by predicting optimal sulfonamide structures based on target protein binding sites.

Moreover, 3-(2-Aminoethyl)benzene-1-sulfonyl chloride has found utility in the development of fluorescent probes for cellular imaging. Sulfonamide derivatives can be engineered to emit light upon binding to specific biomolecules or cellular compartments, providing researchers with powerful tools to visualize biological processes in real-time. For example, researchers have utilized derivatives of this compound to develop probes that selectively label proteases involved in neurodegenerative diseases, offering insights into disease mechanisms and potential therapeutic strategies.

The synthesis of 3-(2-Aminoethyl)benzene-1-sulfonyl chloride involves well-established organic chemistry techniques, including sulfonylation and nucleophilic substitution reactions. The compound is typically prepared by reacting benzene-1-sulfonyl chloride with 2-aminoethanol under controlled conditions. This synthetic route is efficient and scalable, making it suitable for industrial-scale production when required. The purity and stability of 3-(2-Aminoethyl)benzene-1-sulfonyl chloride are critical for downstream applications, necessitating rigorous quality control measures during synthesis and storage.

In conclusion, 3-(2-Aminoethyl)benzene-1-sulfonyl chloride (CAS No. 1279067-12-7) represents a cornerstone compound in modern chemical biology research. Its unique structural features enable the synthesis of diverse sulfonamide derivatives with significant therapeutic potential. As our understanding of biological systems continues to evolve, compounds like this are poised to play an increasingly pivotal role in drug discovery and molecular medicine. The ongoing exploration of its applications underscores its importance as a chemical tool for advancing both academic research and industrial innovation.